Cas no 289628-92-8 (N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide)

• Product Name: N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide
• CAS No: 289628-92-8
• MF: C₂₁H₁₅Cl₂NO₂
• MW: 384.255303621292
• CID: 6265169
• PubChem ID: 3921215
• Update Time: 2025-05-22

N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide
• N-[4-chloro-2-(2-chlorobenzoyl)phenyl]-2-methylbenzamide
• SR-01000426603
• F0015-0157
• N-(4-chloro-2-(2-chlorobenzoyl)phenyl)-2-methylbenzamide
• SR-01000426603-1
• Oprea1_104787
• AKOS001596663
• 289628-92-8

• Inchi： 1S/C21H15Cl2NO2/c1-13-6-2-3-7-15(13)21(26)24-19-11-10-14(22)12-17(19)20(25)16-8-4-5-9-18(16)23/h2-12H,1H3,(H,24,26)
• InChI Key： VUAATLISJDDOTL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C(C1C=CC=CC=1Cl)=O)NC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 383.0479841g/mol
• Monoisotopic Mass: 383.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 46.2Ų

Additional information on N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide

Comprehensive Overview of N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide (CAS No. 289628-92-8)

N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide, with the CAS number 289628-92-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents and crop protection solutions. Its benzamide backbone and chlorinated aromatic substituents make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide has surged due to its potential applications in drug discovery. Researchers are particularly interested in its bioactive properties, which may contribute to the treatment of various health conditions. The compound's structural complexity allows for targeted modifications, enabling the creation of derivatives with enhanced efficacy and selectivity. This aligns with the growing trend of precision medicine and personalized therapeutics.

From an agrochemical perspective, CAS 289628-92-8 is being explored for its potential as a pesticide intermediate. With the global push toward sustainable agriculture, this compound's ability to act as a precursor for environmentally friendly pest control agents is highly valued. Its chlorinated and benzoyl groups are key to its mode of action, which disrupts pest metabolism while minimizing harm to non-target organisms.

The synthesis of N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide involves multi-step organic reactions, including amide coupling and aromatic substitution. These processes are optimized for high yield and purity, ensuring the compound meets stringent industry standards. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, a critical step for regulatory compliance and research reproducibility.

One of the most frequently searched questions about CAS 289628-92-8 relates to its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in organic solvents like DMSO and ethanol, making it suitable for laboratory and industrial applications. Its stability is influenced by factors such as pH and temperature, which are carefully controlled during storage and handling.

Another hot topic in the scientific community is the toxicological profile of N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide. While comprehensive data is still emerging, preliminary studies suggest that it has a low to moderate toxicity profile, with no significant environmental persistence. This makes it a candidate for further development in line with green chemistry principles.

The commercial availability of 289628-92-8 is another area of interest. Suppliers often provide it in varying purities, ranging from 95% to 99%, catering to diverse research needs. Pricing trends indicate a steady demand, particularly from pharmaceutical and agrochemical sectors, driving innovation in scalable synthesis methods.

In conclusion, N-4-chloro-2-(2-chlorobenzoyl)phenyl-2-methylbenzamide (CAS No. 289628-92-8) represents a compound of high scientific and industrial relevance. Its applications span drug development, agricultural chemistry, and material science, reflecting its multifaceted utility. As research progresses, this compound is poised to play an even greater role in addressing global challenges in health and sustainability.